N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO5/c21-17(14-10-12-4-1-2-5-15(12)25-18(14)22)20-11-19(23,13-7-8-13)16-6-3-9-24-16/h1-6,9-10,13,23H,7-8,11H2,(H,20,21)
• InChI Key: CNJLFYSZEJPHDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=CC3=CC=CC=C3OC2=O)(C4=CC=CO4)O
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide, also known as CFA-1, is a synthetic compound that has gained attention in the scientific community due to its potential use in various applications. CFA-1 belongs to the class of chromene derivatives, which have shown promising results in drug discovery and development.

Scientific Research Applications

Camps Cyclization and Oxidative Transformations

Research demonstrates the application of Camps cyclization and oxidative transformations involving analogous compounds. N-(2-Acylaryl)benzamides and similar N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides undergo Camps cyclization to form various quinolin-4(1H)-ones with high yields. These transformations highlight the synthetic utility of such compounds in generating complex structures through cyclization and oxidative processes, suggesting potential avenues for the design and synthesis of pharmacologically active molecules (Mochalov et al., 2016).

Novel Cycloisomerization Synthesis

Another study focuses on the novel regioselective cycloisomerization synthesis of 2-substituted or 3-substituted 4H-furo[3,2-c]chromene through intermediate cyclopropenes. This synthesis showcases the compound's role in facilitating complex chemical transformations, potentially leading to new materials or bioactive molecules with unique properties (Gong et al., 2014).

Electromeric Effects on Spectral Properties

The study of electromeric effects on the absorption and emission spectra of furan-2-yl compounds, including those similar to the compound , reveals insights into their photophysical properties. Such studies are crucial for the development of novel optical materials, sensors, and probes (Bansal & Kaur, 2015).

Synthesis and Characterization of Derivatives

Research on the synthesis and characterization of various derivatives, including those with similar structures to N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide, underscores the compound's potential for generating a wide range of structurally diverse and functionally rich molecules. These studies contribute to the fields of medicinal chemistry, material science, and chemical biology by providing novel compounds for evaluation (Chen et al., 2012).